Cas no 521313-45-1 (8-bromo-5-methoxyisoquinoline)
8-Bromo-5-methoxyisoquinoline is a halogenated isoquinoline derivative with significant utility in organic synthesis and pharmaceutical research. The bromine substituent at the 8-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The methoxy group at the 5-position contributes to electronic modulation, influencing both reactivity and binding properties in medicinal chemistry applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in kinase inhibitor and CNS-targeted drug discovery. Its stability under standard handling conditions and well-defined synthetic route make it a reliable building block for advanced chemical transformations.
8-bromo-5-methoxyisoquinoline structure
Product Name:8-bromo-5-methoxyisoquinoline
CAS No:521313-45-1
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD22414512
CID:1575606
PubChem ID:69446346
Update Time:2025-05-28
8-bromo-5-methoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 8-bromo-5-methoxy-
- 8-bromo-5-methoxyisoquinoline
- SCHEMBL5449879
- XHGUNYMDWPMTEN-UHFFFAOYSA-N
- EN300-258014
- AS-43556
- Z1504676752
- CS-W018379
- MFCD22414512
- AKOS022880263
- 5-Methoxy-8-bromo-isoquinoline
- 8-Bromo-5-methoxy-isoquinoline
- DB-170519
- 521313-45-1
- WVA31345
-
- MDL： MFCD22414512
- Inchi： 1S/C10H8BrNO/c1-13-10-3-2-9(11)8-6-12-5-4-7(8)10/h2-6H,1H3
- InChI Key： XHGUNYMDWPMTEN-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2C=CN=CC=21)OC
Computed Properties
- Exact Mass: 236.97894
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
8-bromo-5-methoxyisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB490171-250 mg |
8-Bromo-5-methoxyisoquinoline; . |
521313-45-1 | 250mg |
€859.00 | 2023-06-15 | ||
| abcr | AB490171-1 g |
8-Bromo-5-methoxyisoquinoline; . |
521313-45-1 | 1g |
€1660.00 | 2023-06-15 | ||
| Chemenu | CM425039-100mg |
8-bromo-5-methoxyisoquinoline |
521313-45-1 | 95%+ | 100mg |
$328 | 2024-07-15 | |
| Chemenu | CM425039-250mg |
8-bromo-5-methoxyisoquinoline |
521313-45-1 | 95%+ | 250mg |
$546 | 2024-07-15 | |
| Chemenu | CM425039-1g |
8-bromo-5-methoxyisoquinoline |
521313-45-1 | 95%+ | 1g |
$1364 | 2024-07-15 | |
| abcr | AB490171-250mg |
8-Bromo-5-methoxyisoquinoline; . |
521313-45-1 | 250mg |
€859.00 | 2025-04-18 | ||
| abcr | AB490171-1g |
8-Bromo-5-methoxyisoquinoline; . |
521313-45-1 | 1g |
€1660.00 | 2025-04-18 | ||
| Enamine | EN300-258014-0.05g |
8-bromo-5-methoxyisoquinoline |
521313-45-1 | 95% | 0.05g |
$259.0 | 2024-06-18 | |
| Enamine | EN300-258014-0.1g |
8-bromo-5-methoxyisoquinoline |
521313-45-1 | 95% | 0.1g |
$386.0 | 2024-06-18 | |
| Enamine | EN300-258014-0.25g |
8-bromo-5-methoxyisoquinoline |
521313-45-1 | 95% | 0.25g |
$552.0 | 2024-06-18 |
8-bromo-5-methoxyisoquinoline Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
521313-45-1 (8-bromo-5-methoxyisoquinoline) Related Products
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